Cas no 1998700-96-1 (H-D-Phe-AMChydrochloride)

• Product Name: H-D-Phe-AMChydrochloride
• CAS No: 1998700-96-1
• MF: C₁₉H₁₉ClN₂O₃
• MW: 358.818763971329
• CID: 4633323
• Update Time: 2025-07-15

H-D-Phe-AMChydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-N-(4-methyl-2-oxo-2H-chromen-7-yl)-3-phenylpropanamide hydrochloride
• H-D-Phe-AMC·HCl
• H-D-Phe-AMC hydrochloride
• H-D-Phe-AMChydrochloride

• Inchi： 1S/C19H18N2O3.ClH/c1-12-9-18(22)24-17-11-14(7-8-15(12)17)21-19(23)16(20)10-13-5-3-2-4-6-13;/h2-9,11,16H,10,20H2,1H3,(H,21,23);1H/t16-;/m1./s1
• InChI Key： DRCLWALSXXXJCV-PKLMIRHRSA-N
• SMILES： CC1=CC(=O)OC2=CC(NC(=O)[C@H](N)CC3C=CC=CC=3)=CC=C12.Cl

Additional information on H-D-Phe-AMChydrochloride

Introduction to H-D-Phe-AMC Hydrochloride (CAS No. 1998700-96-1)

H-D-Phe-AMC hydrochloride, a compound with the chemical name N-(2-Amino-3-methylbutanoyl)-D-phenylalanine hydrochloride, is a synthetic peptide derivative that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1998700-96-1, is particularly notable for its potential applications in the study of enzymatic mechanisms and as a substrate for proteases. The hydrochloride salt form enhances its solubility, making it more suitable for various biochemical assays and laboratory experiments.

The structure of H-D-Phe-AMC hydrochloride consists of a modified D-phenylalanine residue linked to a 2-amino-3-methylbutanoyl moiety, which serves as a recognition site for specific enzymes. This unique configuration allows the compound to interact with proteases in a manner that mimics natural substrates, providing researchers with a valuable tool for studying enzyme kinetics and substrate specificity. The hydrochloride form further improves its stability and reactivity, making it an ideal candidate for high-throughput screening and structural studies.

In recent years, there has been growing interest in the development of novel probes for enzymatic studies, particularly those involving serine proteases. H-D-Phe-AMC hydrochloride has emerged as a promising candidate in this area due to its ability to serve as a substrate for enzymes such as chymotrypsin and elastase. These enzymes play crucial roles in various biological processes, including digestion, inflammation, and tumor progression. By using H-D-Phe-AMC hydrochloride as a substrate, researchers can gain insights into the mechanisms of these enzymes and explore potential therapeutic targets.

One of the most compelling aspects of H-D-Phe-AMC hydrochloride is its utility in kinetic studies. The compound's well-defined structure allows for precise control over reaction conditions, enabling researchers to accurately measure enzyme activity and substrate turnover rates. This level of precision is essential for understanding the catalytic mechanisms of proteases and for developing inhibitors that can modulate enzyme activity. Recent studies have demonstrated that H-D-Phe-AMC hydrochloride can be used to identify key residues involved in substrate binding and catalysis, providing valuable information for drug design.

The pharmaceutical industry has also shown considerable interest in H-D-Phe-AMC hydrochloride due to its potential applications in drug development. Proteases are involved in numerous disease pathways, making them attractive targets for therapeutic intervention. By studying how enzymes interact with substrates like H-D-Phe-AMC hydrochloride, researchers can identify new binding sites and develop small molecules that can inhibit or activate these enzymes. This approach has led to the discovery of several promising drug candidates that are currently undergoing preclinical testing.

Another area where H-D-Phe-AMC hydrochloride has found utility is in the field of biomaterials science. The compound's ability to interact with proteases makes it an excellent candidate for developing biodegradable polymers that can be used in medical implants and tissue engineering applications. These materials can be designed to degrade at specific rates, releasing therapeutic agents or providing structural support as needed. The use of peptide-based substrates like H-D-Phe-AMC hydrochloride in this context offers new possibilities for creating smart materials that can respond to biological cues.

Advances in synthetic chemistry have further enhanced the accessibility and versatility of H-D-Phe-AMC hydrochloride. Modern synthetic methods allow for the precise modification of peptide backbones, enabling researchers to tailor the compound's properties for specific applications. For instance, site-directed mutagenesis techniques can be used to introduce modifications that alter substrate specificity or enhance stability. These advancements have opened up new avenues for research and development, particularly in the areas of enzyme engineering and drug discovery.

The role of computational modeling in studying H-D-Phe-AMC hydrochloride cannot be overstated. Molecular dynamics simulations and enzyme-substrate docking studies provide valuable insights into the interactions between this compound and target enzymes. These computational approaches complement experimental studies by allowing researchers to predict binding affinities, identify key interaction residues, and optimize peptide sequences for improved performance. The integration of experimental data with computational models has significantly accelerated the discovery process and led to more efficient drug development strategies.

In conclusion, H-D-Phe-AMC hydrochloride (CAS No. 1998700-96-1) is a versatile peptide derivative with numerous applications in biochemical research, pharmaceutical development, and biomaterials science. Its unique structure and reactivity make it an invaluable tool for studying proteases and exploring new therapeutic interventions. As synthetic chemistry and computational modeling continue to advance, the potential applications of this compound are likely to expand even further, offering new opportunities for scientific discovery and innovation.